(4,6,6-trimethylmorpholin-2-yl)methanol hydrochloride
Overview
Description
(4,6,6-trimethylmorpholin-2-yl)methanol hydrochloride is a chemical compound with a unique structure that includes a morpholine ring substituted with three methyl groups and a methanol group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4,6,6-trimethylmorpholin-2-yl)methanol hydrochloride typically involves the reaction of 2,2,6,6-tetramethylpiperidine with formaldehyde under acidic conditions to form the morpholine ring. The resulting intermediate is then further reacted with hydrochloric acid to yield the hydrochloride salt of (4,6,6-trimethylmorpholin-2-yl)methanol .
Industrial Production Methods
Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods often involve continuous flow reactors and optimized reaction conditions to ensure high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
(4,6,6-trimethylmorpholin-2-yl)methanol hydrochloride can undergo various chemical reactions, including:
Oxidation: The methanol group can be oxidized to form the corresponding aldehyde or carboxylic acid.
Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent used.
Substitution: The hydrochloride group can be substituted with other nucleophiles to form different salts or derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, and reducing agents like lithium aluminum hydride for reduction. Substitution reactions often involve nucleophiles such as amines or thiols .
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methanol group can yield formaldehyde or formic acid, while reduction can produce various alcohol derivatives .
Scientific Research Applications
(4,6,6-trimethylmorpholin-2-yl)methanol hydrochloride has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules.
Biology: The compound can be used in the study of enzyme mechanisms and as a potential inhibitor in biochemical assays.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.
Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.
Mechanism of Action
The mechanism of action of (4,6,6-trimethylmorpholin-2-yl)methanol hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets and modulate their activity. The exact pathways involved depend on the specific application and target being studied .
Comparison with Similar Compounds
Similar Compounds
2,2,6,6-tetramethylpiperidine: A precursor in the synthesis of (4,6,6-trimethylmorpholin-2-yl)methanol hydrochloride.
4-methylmorpholine: Another morpholine derivative with different substitution patterns.
N-methylmorpholine: A related compound with a single methyl group on the nitrogen atom.
Uniqueness
This compound is unique due to its specific substitution pattern on the morpholine ring, which imparts distinct chemical and physical properties. This uniqueness makes it valuable in various research and industrial applications .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4,6,6-trimethylmorpholin-2-yl)methanol hydrochloride involves the reaction of 4,6,6-trimethylmorpholine with formaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "4,6,6-trimethylmorpholine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4,6,6-trimethylmorpholine is reacted with formaldehyde in the presence of a catalyst to form (4,6,6-trimethylmorpholin-2-yl)methanol.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the (4,6,6-trimethylmorpholin-2-yl)methanol to the corresponding alcohol.", "Step 3: The resulting alcohol is then reacted with hydrochloric acid to form (4,6,6-trimethylmorpholin-2-yl)methanol hydrochloride." ] } | |
CAS No. |
2751621-51-7 |
Molecular Formula |
C8H18ClNO2 |
Molecular Weight |
195.7 |
Purity |
95 |
Origin of Product |
United States |
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